Cas no 23455-87-0 (3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro-
• CAS No: 23455-87-0
• MF: C₁₉H₃₈N₄S
• MW: 354.596823215485
• CID: 252078
• PubChem ID: 22079982
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-amino-5-heptadecyl-2,4-dihydro-
• 4-amino-3-heptadecyl-1H-1,2,4-triazole-5-thione
• 4-AMINO-5-HEPTADECYL-3-MERCAPTO-1,2,4-TRIAZOLE
• 4-Amino-5-heptadecyl-4H-1,2,4-triazole-3-thiol
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-heptadecyl-
• LogP
• SCHEMBL6741751
• CHEMBL4161093
• DTXSID20622309
• 4-AMINO-5-FORMYLAMINO-3-ISOBUTYL-1-METHYLPYRIMIDIN
• 4-Amino-5-heptadecyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-(heptadecyl)-4-amino-1,2,4-triazole-3-thiol
• FT-0617522
• 23455-87-0

• Inchi： 1S/C19H38N4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-22-19(24)23(18)20/h2-17,20H2,1H3,(H,22,24)
• InChI Key： XBINDEBBUSHZTM-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCCCCCCCCCCCCCCC)N1N

Computed Properties

• Exact Mass: 354.28204
• Monoisotopic Mass: 354.28171840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 500.027°C at 760 mmHg
• Flash Point: 256.208°C
• Refractive Index: 1.55
• PSA: 56.73